Cas no 14501-21-4 (1,3,4-Thiadiazolepropionamide (8CI))

• Product Name: 1,3,4-Thiadiazolepropionamide (8CI)
• CAS No: 14501-21-4
• MF: C₅H₇N₃OS
• MW: 157.193578958511
• CID: 120461
• PubChem ID: 45123473
• Update Time: 2025-04-18

1,3,4-Thiadiazolepropionamide (8CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazolepropionamide (8CI)
• 1,3,4-Thiadiazole-2-propanamide
• 3-(1,3,4-thiadiazol-2-yl)propanamide
• 1,3,4-Thiadiazolepropionamide (8CI)
• DTXSID60669455
• 14501-21-4

• Inchi： 1S/C5H7N3OS/c6-4(9)1-2-5-8-7-3-10-5/h3H,1-2H2,(H2,6,9)
• InChI Key： MMKBZHZIAFBSJR-UHFFFAOYSA-N
• SMILES： S1C=NN=C1CCC(N)=O

Computed Properties

• Exact Mass: 157.03111
• Monoisotopic Mass: 157.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1A^2
• XLogP3: -0.5

Experimental Properties

• PSA: 68.87

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides